molecular formula C11H11NO B12102158 2-(4-Cyclopropoxyphenyl)acetonitrile

2-(4-Cyclopropoxyphenyl)acetonitrile

Cat. No.: B12102158
M. Wt: 173.21 g/mol
InChI Key: LGONFIQXXMRRKB-UHFFFAOYSA-N
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Description

2-(4-Cyclopropoxyphenyl)acetonitrile: is a chemical compound with the molecular formula C10H9NO. It is found in the plant Erica scoparia and belongs to the phenols and polyphenols class . This compound has a molecular weight of 149.15 g/mol and the CAS number 57576-34-8.

Chemical Reactions Analysis

The compound may undergo various chemical reactions, including oxidation, reduction, and substitution. Common reagents and conditions used in these reactions are not well-documented. The major products formed from these reactions would depend on the specific reaction conditions.

Scientific Research Applications

    Chemistry: It could serve as a building block for the synthesis of other compounds.

    Biology: Researchers might investigate its interactions with biological molecules.

    Medicine: Its pharmacological properties and potential therapeutic applications warrant exploration.

    Industry: If scalable production methods are developed, it could find use in industry.

Mechanism of Action

Unfortunately, the exact mechanism by which this compound exerts its effects remains unclear. Further studies are needed to elucidate its molecular targets and pathways.

Comparison with Similar Compounds

While direct comparisons are limited due to the scarcity of information, researchers may explore related compounds such as (2,4-Dihydroxyphenyl)acetonitrile and [4-(Cyclopropyloxy)phenyl]acetonitrile . Highlighting its uniqueness would require more detailed investigations.

Remember that scientific research is an ongoing process, and new findings may emerge over time

Properties

Molecular Formula

C11H11NO

Molecular Weight

173.21 g/mol

IUPAC Name

2-(4-cyclopropyloxyphenyl)acetonitrile

InChI

InChI=1S/C11H11NO/c12-8-7-9-1-3-10(4-2-9)13-11-5-6-11/h1-4,11H,5-7H2

InChI Key

LGONFIQXXMRRKB-UHFFFAOYSA-N

Canonical SMILES

C1CC1OC2=CC=C(C=C2)CC#N

Origin of Product

United States

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